[(4-Bromophenyl)methyl](2-methylbutan-2-YL)amine

• Molecular Formula: C12H18BrN
• Molecular Weight: 256.18 g/mol
• IUPAC Name: N-[(4-bromophenyl)methyl]-2-methylbutan-2-amine
• InChI: InChI=1S/C12H18BrN/c1-4-12(2,3)14-9-10-5-7-11(13)8-6-10/h5-8,14H,4,9H2,1-3H3
• InChI Key: DOCCMHIJVKCDCY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NCC1=CC=C(C=C1)Br

Description

(4-Bromophenyl)methylamine is an organic compound with the molecular formula C12H18BrN and a molecular weight of 256.18202 g/mol . This compound is characterized by the presence of a bromophenyl group attached to a methylbutan-2-ylamine structure. It is commonly used in various chemical and pharmaceutical research applications due to its unique properties.

Preparation Methods

The synthesis of (4-Bromophenyl)methylamine typically involves the reaction of 4-bromobenzyl chloride with 2-methylbutan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product .

Chemical Reactions Analysis

(4-Bromophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to produce amines or alcohols.

Substitution: The bromine atom in the bromophenyl group can be substituted with other nucleophiles such as hydroxide, cyanide, or amines under appropriate conditions.

Scientific Research Applications

(4-Bromophenyl)methylamine is widely used in scientific research, including:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and is used in various organic synthesis reactions.

Biology: This compound is used in the study of biological pathways and mechanisms, particularly in the context of enzyme inhibition and receptor binding studies.

Industry: It is used in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of (4-Bromophenyl)methylamine involves its interaction with specific molecular targets such as enzymes or receptors. The bromophenyl group enhances its binding affinity to these targets, while the amine group facilitates its interaction with biological molecules. This compound can modulate various biochemical pathways, leading to its observed effects in biological systems .

Comparison with Similar Compounds

(4-Bromophenyl)methylamine can be compared with other similar compounds such as (2-bromophenyl)methylamine and 3-(N-acetyl)-N-(2-methylpentan-2-yl)aniline . These compounds share similar structural features but differ in their specific substituents and functional groups, which can influence their chemical reactivity and biological activity. (4-Bromophenyl)methylamine is unique due to its specific bromophenyl substitution, which imparts distinct properties and applications.